![molecular formula C8H11BrN2 B6233597 3-bromo-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine CAS No. 701298-95-5](/img/no-structure.png)
3-bromo-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine
Description
“3-bromo-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine” is a chemical compound with a fused bicyclic structure . It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . This moiety is also useful in material science because of its structural character .
Synthesis Analysis
The synthesis of this moiety from easily available chemicals is desirable due to its tremendous use in various branches of chemistry . Different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed for the synthesis of this scaffold .Molecular Structure Analysis
The molecular structure of “3-bromo-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine” is complex, with a bromine atom attached to the third carbon atom in the imidazo[1,2-a]pyridine ring . The compound also contains a methyl group attached to the second carbon atom .Chemical Reactions Analysis
The compound “3-bromo-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine” can undergo various chemical reactions. For instance, it has been found to react with bromine and iodine, giving 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides .Physical And Chemical Properties Analysis
The compound “3-bromo-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine” is a powder at room temperature . It has a molecular weight of 289 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine involves the synthesis of the imidazo[1,2-a]pyridine ring system followed by bromination and methylation reactions.", "Starting Materials": [ "2-aminopyridine", "2-bromoacetophenone", "methyl iodide", "potassium carbonate", "copper(I) iodide", "bromine" ], "Reaction": [ "Step 1: Synthesis of 2-phenylimidazo[1,2-a]pyridine by reacting 2-aminopyridine with 2-bromoacetophenone in the presence of potassium carbonate and copper(I) iodide as a catalyst.", "Step 2: Bromination of 2-phenylimidazo[1,2-a]pyridine by reacting it with bromine in the presence of a suitable solvent such as acetic acid.", "Step 3: Methylation of 3-bromo-2-phenylimidazo[1,2-a]pyridine by reacting it with methyl iodide in the presence of a suitable base such as potassium carbonate." ] } | |
CAS RN |
701298-95-5 |
Product Name |
3-bromo-2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine |
Molecular Formula |
C8H11BrN2 |
Molecular Weight |
215.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
